Cas no 6409-51-4 (4-Chloro-N-methyl-3-nitro-N-phenylbenzenesulfonamide)

4-Chloro-N-methyl-3-nitro-N-phenylbenzenesulfonamide structure
6409-51-4 structure
Product Name:4-Chloro-N-methyl-3-nitro-N-phenylbenzenesulfonamide
CAS No:6409-51-4
MF:C13H11ClN2O4S
MW:326.755440950394
CID:505527
PubChem ID:80850
Update Time:2025-04-19

4-Chloro-N-methyl-3-nitro-N-phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-chloro-N-methyl-3-nitro-N-phenyl-
    • 4-chloro-N-methyl-3-nitro-N-phenylbenzenesulfonamide
    • 4-chloro-N-methyl-3-nitro-N-phenylbenzenesulphonamide
    • S5BJ2SB97C
    • EINECS 229-083-3
    • ZRESUPFQMJFEHM-UHFFFAOYSA-N
    • Benzenesulfonamide, 4-chloro-N-methyl-3-nitro-N-phenyl-
    • 4-Chloro-N-methyl-3-nitro-N-phenylbenzene sulfonamide
    • 4- Chloro-N-methyl-3-nitro-N-phenylbenzene sulfonamide
    • 4-chloro-N-methyl-3-nitro-N-phenylbenzene-1-sulfonamide
    • NS00035639
    • SCHEMBL973816
    • 6409-51-4
    • CS-0366732
    • MFCD00129880
    • AKOS003626129
    • 12W-0029
    • DTXSID6064325
    • 4-Chloro-N-methyl-3-nitro-N-phenylbenzenesulfonamide
    • Inchi: 1S/C13H11ClN2O4S/c1-15(10-5-3-2-4-6-10)21(19,20)11-7-8-12(14)13(9-11)16(17)18/h2-9H,1H3
    • InChI Key: ZRESUPFQMJFEHM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1[N+](=O)[O-])S(N(C)C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 326.01293
  • Monoisotopic Mass: 326.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.6A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.479
  • Boiling Point: 470.4°C at 760 mmHg
  • Flash Point: 238.3°C
  • Refractive Index: 1.64
  • PSA: 80.52

4-Chloro-N-methyl-3-nitro-N-phenylbenzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C146860-25mg
4-Chloro-N-methyl-3-nitro-N-phenylbenzenesulfonamide
6409-51-4
25mg
$ 230.00 2022-06-06
TRC
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4-Chloro-N-methyl-3-nitro-N-phenylbenzenesulfonamide
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$ 380.00 2022-06-06
A2B Chem LLC
AG88294-1mg
4-Chloro-N-methyl-3-nitro-N-phenylbenzenesulfonamide
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$201.00 2024-04-19
A2B Chem LLC
AG88294-5mg
4-Chloro-N-methyl-3-nitro-N-phenylbenzenesulfonamide
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$214.00 2024-04-19
A2B Chem LLC
AG88294-10mg
4-Chloro-N-methyl-3-nitro-N-phenylbenzenesulfonamide
6409-51-4 >90%
10mg
$240.00 2024-04-19
A2B Chem LLC
AG88294-500mg
4-Chloro-N-methyl-3-nitro-N-phenylbenzenesulfonamide
6409-51-4 >90%
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$720.00 2024-04-19
A2B Chem LLC
AG88294-1g
4-Chloro-N-methyl-3-nitro-N-phenylbenzenesulfonamide
6409-51-4 >90%
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$1295.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1437402-1g
4-Chloro-N-methyl-3-nitro-N-phenylbenzenesulfonamide
6409-51-4 97%
1g
¥5040.00 2024-05-05
abcr
AB579302-500mg
4-Chloro-N-methyl-3-nitro-N-phenylbenzenesulfonamide; .
6409-51-4
500mg
€678.60 2025-04-17
abcr
AB579302-1g
4-Chloro-N-methyl-3-nitro-N-phenylbenzenesulfonamide; .
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€1312.80 2025-04-17
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